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Compound of Interest

Compound Name: Magnesium diiodide

Cat. No.: B8816303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and

applications of magnesium diiodide (MgI₂). The information is curated to support research

and development activities, with a focus on detailed experimental protocols and structured data

presentation.

Properties of Magnesium Diiodide
Magnesium diiodide is an ionic compound with the chemical formula MgI₂. It is a white,

odorless, crystalline solid that is highly soluble in water and other polar solvents. It typically

exists in its anhydrous form or as various hydrates, most commonly the hexahydrate

(MgI₂·6H₂O) and octahydrate (MgI₂·8H₂O).[1][2]

Physical and Chemical Properties
Key physical and chemical properties of anhydrous magnesium diiodide and its common

hydrates are summarized in the table below. Anhydrous MgI₂ is stable when heated under a

hydrogen atmosphere but will decompose in the air at normal temperatures, turning brown due

to the release of elemental iodine.[1][2][3][4] When heated in air, it fully decomposes to

magnesium oxide.[1]
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Property Anhydrous MgI₂
Hexahydrate
(MgI₂·6H₂O)

Octahydrate
(MgI₂·8H₂O)

Molar Mass 278.11 g/mol [1] 386.20 g/mol [1] 422.24 g/mol [1]

Appearance
White crystalline

solid[1]
Monoclinic crystals[1]

Orthorhombic

crystals[1]

Density
4.43 g/cm³ (at 25 °C)

[1]
2.353 g/cm³[1] 2.098 g/cm³[1]

Melting Point
637 °C (1179 °F; 910

K) (decomposes)[1]
-

41 °C (decomposes)

[1]

Crystal Structure Hexagonal[1] Monoclinic[1] Orthorhombic[1]

Solubility Data
Magnesium diiodide exhibits high solubility in water and is also soluble in several organic

solvents.

Solvent Solubility ( g/100 cm³)

Water 54.7 (0 °C, anhydrous)[1]

148 (18 °C, anhydrous)[1]

81 (20 °C, octahydrate)[1]

Ether Soluble[1]

Alcohol Soluble[1][4]

Ammonia Soluble[1]

Crystal Structure Data
The anhydrous form of magnesium diiodide crystallizes in a hexagonal lattice.
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Parameter Value

Crystal System Hexagonal[1]

Space Group P-3m1[1]

Thermodynamic Properties
Property Value

Standard Enthalpy of Formation (ΔfH⦵₂₉₈) -364 kJ/mol[1]

Standard Molar Entropy (S⦵₂₉₈) 134 J/(mol·K)[1]

Heat Capacity (C) 74 J/(mol·K)[1]

Synthesis of Magnesium Diiodide
Magnesium diiodide can be synthesized through several methods. The most common

laboratory preparations involve the direct reaction of the elements or the neutralization of a

magnesium base with hydroiodic acid.

Method 1: Direct Synthesis from Elements (Anhydrous
Etherate)
Anhydrous magnesium diiodide can be prepared by the direct reaction of magnesium metal

with elemental iodine in an anhydrous solvent, such as diethyl ether.[1] This method yields the

magnesium iodide etherate, which can be used in moisture-sensitive applications. The reaction

must be conducted under a strictly anhydrous and inert atmosphere (e.g., nitrogen or argon) to

prevent the formation of magnesium oxide and hydrolysis.[1]

This protocol is adapted from a detailed laboratory procedure for preparing magnesium iodide

under ether.[5]

Materials:

Magnesium turnings

Iodine (I₂)
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Anhydrous diethyl ether (previously dried over sodium)[6]

Dry nitrogen or argon gas

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle

Inert gas supply (nitrogen or argon)

Procedure:

Preparation of Apparatus: Assemble the three-necked flask with the reflux condenser and

dropping funnel. Flame-dry the entire apparatus under a stream of dry nitrogen or argon to

remove any adsorbed moisture. Allow the system to cool to room temperature under the inert

atmosphere.

Reaction Setup: Place magnesium turnings into the reaction flask. Add enough anhydrous

diethyl ether to cover the magnesium.

Addition of Iodine: Dissolve 30 g of iodine in 100 mL of anhydrous diethyl ether and place

this solution into the dropping funnel.

Reaction Initiation: Slowly add the iodine-ether solution dropwise to the stirring magnesium

suspension in the flask. The rate of addition should be controlled to maintain a gentle reflux

of the ether. The reaction is exothermic.

Reaction Completion: After all the iodine solution has been added, continue to reflux the

mixture with gentle heating. The reaction is complete when the brown color of the iodine

disappears, and the solution becomes colorless. This may take approximately six hours.
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Isolation: The product, a magnesium iodide-ether complex, often separates as a heavy, oily

layer or may crystallize upon cooling.[6] The supernatant can be decanted, and the product

can be used directly as a solution or isolated by carefully removing the solvent under

vacuum.

Preparation

Reaction Isolation

Flame-dry glassware
under N2/Ar

Add Mg turnings and
anhydrous ether to flask

Cool & setup

Slowly add I2 solution
to Mg suspension

Start stirring

Prepare I2 solution
in anhydrous ether

Via dropping funnel
Reflux until solution
is colorless (~6 hrs)

Exothermic reaction

Cool reaction mixtureReaction complete Product (MgI2 etherate)
separates or crystallizes

Phase separation

Reaction Crystallization Purification

Prepare MgO slurry
in water

Slowly add HI(aq)
until MgO dissolves

Stirring
Check pH (6-7)

Monitor
Gently heat to

concentrate solution
Neutralized Cool slowly to room temp,

then ice bath

Saturated solution

Crystals form Collect crystals via
vacuum filtration

Wash with ice-cold
water/ethanol Dry in desiccator
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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